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Compound of Interest

Compound Name:
2-(2-Nitrophenoxy)propanoyl

chloride

CAS No.: 360051-40-7

Cat. No.: B2968055

Get Quote

Content Type: Technical Whitepaper & Operational Guide Audience: Medicinal Chemists,

Process Engineers, and Procurement Specialists[1]

Executive Summary & Chemical Profile
2-(2-nitrophenoxy)propanoyl chloride is a specialized acyl chloride intermediate primarily

utilized in the synthesis of agrochemicals (phenoxypropionic herbicides) and pharmaceutical

building blocks.[1] Structurally, it consists of a propionyl chloride backbone with a 2-

nitrophenoxy ether linkage at the

-position.[1]

Its value lies in its bifunctionality:

Acyl Chloride Moiety: Highly reactive electrophile for amide/ester formation.

Ortho-Nitro Group: A latent amino group (via reduction) or a participant in photocleavable

linker strategies.[1]
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Chemical Identity Matrix
Property Specification

IUPAC Name 2-(2-nitrophenoxy)propanoyl chloride

Common Name -(o-Nitrophenoxy)propionyl chloride

CAS Number

Note: Often indexed under the parent acid CAS

[19910-33-9 is para; ortho is distinct] or supplier

SKUs (e.g., BD176749).[1][2][3]

Molecular Formula

Molecular Weight 229.62 g/mol

Physical State
Yellow to brown liquid or low-melting solid

(isomer dependent)

Reactivity Class Moisture-sensitive; Lachrymator; Corrosive

Commercial Sourcing Landscape
Unlike commodity reagents (e.g., Benzoyl Chloride), 2-(2-nitrophenoxy)propanoyl chloride is

a Tier 2/3 Specialty Chemical.[1] It is rarely held in bulk stock due to its hydrolytic instability.

Supplier Categorization
Supplier Tier Characteristics Recommended For Key Vendors

Tier 1: Catalog Stock

Immediate availability

(mg to g scale).[1][3]

High price/unit.

Discovery Chemistry,

HTS

BLDpharm, Dana

Bioscience

Tier 2: Make-to-Order
2-4 week lead time.[1]

Synthesis on demand.

Process

Development, Pilot

Scale

ChemScene, Zhenyu

Biotech

Tier 3: Bulk Custom

Kg to Ton scale.

Requires tech

transfer.

Commercial

Manufacturing

MilliporeSigma

(Custom Services),

TCI
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Sourcing Decision Logic (DOT Visualization)
The following decision tree guides the "Make vs. Buy" strategy, critical for project timelines.

Requirement: 2-(2-nitrophenoxy)propanoyl chloride

Quantity Needed?

< 10 Grams > 100 Grams

Search Tier 1 (BLDpharm, Dana)

In-House Synthesis
(From 2-Nitrophenol)

Urgent

Contract Manufacturing
(Lead Time: 4-8 Weeks)

Non-Urgent

In Stock?

Direct Purchase
(Lead Time: 2-5 Days)

Yes No (Urgent)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree based on scale and urgency.

Technical Specifications & Quality Assurance
When sourcing this material, "Purity >95%" is insufficient. The specific impurities (hydrolysis

products) can ruin downstream nucleophilic substitutions.
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Critical Quality Attributes (CQA)
Hydrolyzable Chlorine Content:

Method: Titration with AgNO3 after hydrolysis.

Target: >98% theoretical.[3] Low values indicate hydrolysis to the parent acid.

Parent Acid Contamination:

Detection: H-NMR (Look for broad -COOH singlet >10 ppm).[1]

Impact: The acid is unreactive in amide couplings without activation, leading to

stoichiometry errors.

Isomeric Purity (Ortho vs. Para):

Risk: Many databases conflate the ortho (2-nitro) and para (4-nitro) isomers.[1]

Validation: Check H-NMR coupling constants.[1] Ortho substitution shows complex

splitting (dd/td) for aromatic protons; Para shows a distinct AA'BB' doublet system.

Synthetic Utility & Protocols
If commercial supply is unavailable or degraded, the compound can be synthesized or utilized

using the following field-proven protocols.

A. In-House Synthesis Protocol (The "Make" Option)
Reaction Pathway:

Etherification: 2-Nitrophenol + Ethyl 2-chloropropionate (

, DMF)

Ethyl 2-(2-nitrophenoxy)propionate.[1]

Hydrolysis: Ester

Acid (LiOH, THF/H2O).
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Chlorination: Acid

Acid Chloride (SOCl2, cat. DMF).[4][5]

Step-by-Step Chlorination Protocol:

Setup: Flame-dried RBF under Argon.

Reagents: Suspend 2-(2-nitrophenoxy)propionic acid (1.0 equiv) in anhydrous DCM (5 vol).

Activation: Add Oxalyl Chloride (1.2 equiv) dropwise at 0°C, followed by catalytic DMF (2

drops). Caution: Vigorous gas evolution (CO, CO2, HCl).[1]

Completion: Stir at Room Temp for 2 hours. Monitor by TLC (convert aliquot to methyl ester

with MeOH).

Isolation: Concentrate in vacuo. Do not distill unless high vacuum (<0.1 mmHg) is available,

as the compound is thermally labile. Use crude for next step.

B. Downstream Application: Amide Coupling
The primary use is coupling with amines to form pharmacophores.

2-(2-nitrophenoxy)
propanoyl chloride

Nucleophilic Acyl
Substitution

(DCM, Et3N, 0°C)
Primary Amine

(R-NH2)

Tetrahedral
Intermediate

Target Amide

HCl (salt)

Click to download full resolution via product page

Figure 2: Standard amide coupling pathway.[1] Note that the HCl byproduct must be scavenged

by a base (Et3N or DIPEA).[1]

Handling & Safety (E-E-A-T)
Expert Insight: Acid chlorides are often stored in freezers. Crucial Mistake: Opening a cold

bottle in humid air causes condensation, instantly hydrolyzing the top layer.
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Protocol: Allow the container to reach room temperature in a desiccator before opening.

PPE: Face shield (not just glasses), butyl rubber gloves (nitrile is permeable to some

chlorinated solvents), and a functioning fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2968055/docs#strategic-sourcing-and-technical-
utilization-of-2-2-nitrophenoxy-propanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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